Sucrose Octasulfate, Potassium Salt

• IUPAC Name: octapotassium;[2-[3,4-disulfonatooxy-2,5-bis(sulfonatooxymethyl)oxolan-2-yl]oxy-3,5-disulfonatooxy-6-(sulfonatooxymethyl)oxan-4-yl] sulfate
• InChI: InChI=1S/C12H22O35S8.8K/c13-48(14,15)37-1-4-6(43-51(22,23)24)8(45-53(28,29)30)9(46-54(31,32)33)11(40-4)42-12(3-39-50(19,20)21)10(47-55(34,35)36)7(44-52(25,26)27)5(41-12)2-38-49(16,17)18;;;;;;;;/h4-11H,1-3H2,(H,13,14,15)(H,16,17,18)(H,19,20,21)(H,22,23,24)(H,25,26,27)(H,28,29,30)(H,31,32,33)(H,34,35,36);;;;;;;;/q;8*+1/p-8
• InChI Key: XISWAUUBQBEDFB-UHFFFAOYSA-F
• Canonical SMILES: C(C1C(C(C(C(O1)OC2(C(C(C(O2)COS(=O)(=O)[O-])OS(=O)(=O)[O-])OS(=O)(=O)[O-])COS(=O)(=O)[O-])OS(=O)(=O)[O-])OS(=O)(=O)[O-])OS(=O)(=O)[O-])OS(=O)(=O)[O-].[K+].[K+].[K+].[K+].[K+].[K+].[K+].[K+]
• Molecular Formula: C12H14K8O35S8
• Molecular Weight: 1287.5 g/mol

Description

Sucrose Octasulfate, Potassium Salt is a useful research compound. Its molecular formula is C12H14K8O35S8 and its molecular weight is 1287.5 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Wound Healing Agent : Sucrose Octasulfate, Potassium Salt (sucrosofate potassium), has been assessed for its potential in wound healing. A dermatotoxicity study indicated that it is mildly irritating when applied repeatedly under occlusive dressings but does not cause significant irritation or sensitization compared to a placebo (Sharolyn, Michael, & Robert, 1991).

• Drug Safety and Tolerance : The safety of sucralfate, an aluminum salt of Sucrose Octasulfate, used for peptic ulcer disease, has been confirmed in clinical trials. It is well-tolerated and does not have anticoagulant effects, a notable difference from other sulfated polysaccharides. The most common side effect noted was constipation (Fisher Rs, 1981).

• Application in Treatment of Ulcers : Sucralfate, which includes Sucrose Octasulfate, has shown effectiveness in treating and preventing peptic ulcers. Its properties include buffering acid and forming complexes with proteins, inhibiting their hydrolysis and thus preventing ulceration (Nagashima, 1981).

• Use in Radiotherapy for Head and Neck Cancers : A study on Na Sucrose Octasulfate (Na SOS) for relieving radiation-induced acute skin and mucosal reactions in head and neck cancer patients showed no significant difference in outcomes compared to a placebo, except for skin desquamation (Evensen, Bjordal, Jacobsen, Løkkevik, & Tausjø, 2001).

• Impact on Diabetic Foot Ulcers : A pilot study explored the use of a Sucrose Octasulfate dressing on neuroischemic diabetic foot ulcers. It showed an increase in transcutaneous oxygen pressure and improved healing when using the dressing, suggesting potential benefits in diabetic foot ulcer management (Lázaro-Martínez, García-Madrid, García-Alamino, Bohbot, García-Klepzig, & García-Álvarez, 2020).

• Involvement in FGF Signaling : Research has indicated that Sucrose Octasulfate can stimulate fibroblast growth factor (FGF) signaling by binding and stabilizing FGFs, thus playing a role in cell proliferation and differentiation (Yeh et al., 2002).